Cas no 1443336-83-1 ((3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane)

• Product Name: (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane
• CAS No: 1443336-83-1
• MF: C₁₃H₁₈F₂OS
• MW: 260.34322977066
• CID: 5715520
• PubChem ID: 91655830
• Update Time: 2025-07-31

(3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-n-hexyloxyphenyl methyl sulfide
• (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane
• DTXSID801226530
• Benzene, 1,5-difluoro-2-(hexyloxy)-3-(methylthio)-
• 1443336-83-1
• 1,5-difluoro-2-hexoxy-3-methylsulfanylbenzene
• 1,5-Difluoro-2-(hexyloxy)-3-(methylthio)benzene

• MDL： MFCD18427011
• Inchi： 1S/C13H18F2OS/c1-3-4-5-6-7-16-13-11(15)8-10(14)9-12(13)17-2/h8-9H,3-7H2,1-2H3
• InChI Key： MLYRUNDIDIMXGY-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C=1OCCCCCC)F)F

Computed Properties

• Exact Mass: 260.10464269g/mol
• Monoisotopic Mass: 260.10464269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.5Ų

Additional information on (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane

Introduction to (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane (CAS No. 1443336-83-1)

(3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane, with the Chemical Abstracts Service (CAS) number 1443336-83-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro substitution on the phenyl ring and a hexyloxy group, which imparts distinct chemical and physical properties.

The difluoro substitution on the phenyl ring of (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane significantly influences its electronic properties, making it an attractive candidate for use in the development of new materials and pharmaceuticals. Fluorine atoms are known for their strong electron-withdrawing effect, which can enhance the stability and reactivity of organic compounds. This property is particularly valuable in the design of drugs where enhanced metabolic stability and improved pharmacokinetic profiles are desired.

The presence of the hexyloxy group in (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane adds a hydrophobic character to the molecule, which can influence its solubility and partitioning behavior. This characteristic is crucial in pharmaceutical applications where the compound's ability to cross biological membranes and reach target sites is essential. Additionally, the hexyloxy group can affect the compound's interactions with other molecules, potentially enhancing its binding affinity to specific receptors or enzymes.

In the context of materials science, (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane has been explored for its potential use in the development of advanced functional materials. The combination of fluorine atoms and a long alkyl chain provides a unique balance between hydrophobicity and electronic properties, making it suitable for applications such as surface coatings, lubricants, and polymer additives. Recent studies have shown that compounds with similar structures exhibit excellent thermal stability and low surface energy, which are desirable properties for various industrial applications.

From a synthetic chemistry perspective, (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane can serve as a valuable building block for the synthesis of more complex molecules. The presence of the sulfane group (SMe) provides a reactive site that can be readily modified through various chemical reactions. For example, nucleophilic substitution reactions at the sulfur atom can be used to introduce different functional groups or linkages to create new derivatives with tailored properties. This versatility makes (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane an important intermediate in organic synthesis.

In the pharmaceutical industry, (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets in ways that traditional compounds cannot. For instance, recent research has demonstrated that compounds with similar structural features exhibit potent activity against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. These findings highlight the potential of (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane as a starting point for developing novel anticancer agents.

Beyond cancer research, (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane has also been investigated for its potential therapeutic applications in other diseases. For example, studies have explored its effects on neurodegenerative disorders such as Alzheimer's disease by examining its ability to inhibit beta-amyloid aggregation and reduce oxidative stress. The compound's ability to cross the blood-brain barrier due to its hydrophobic nature makes it a promising candidate for further investigation in this area.

In conclusion, (3,5-Difluoro-2-(hexyloxy)phenyl)(methyl)sulfane (CAS No. 1443336-83-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure, characterized by difluoro substitution on the phenyl ring and a hexyloxy group attached to a sulfane moiety, endows it with valuable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.